Cas no 128397-48-8 (b-D-Galactopyranoside, (1b,3b,25S)-26-(b-D-glucopyranosyloxy)-3-hydroxy-22-methoxyfurost-5-en-1-yl O-b-D-glucopyranosyl-(1®2)-O-[b-D-xylopyranosyl-(1®3)]-6-deoxy- (9CI))

b-D-Galactopyranoside, (1b,3b,25S)-26-(b-D-glucopyranosyloxy)-3-hydroxy-22-methoxyfurost-5-en-1-yl O-b-D-glucopyranosyl-(1®2)-O-[b-D-xylopyranosyl-(1®3)]-6-deoxy- (9CI) structure
128397-48-8 structure
Product Name:b-D-Galactopyranoside, (1b,3b,25S)-26-(b-D-glucopyranosyloxy)-3-hydroxy-22-methoxyfurost-5-en-1-yl O-b-D-glucopyranosyl-(1®2)-O-[b-D-xylopyranosyl-(1®3)]-6-deoxy- (9CI)
CAS No:128397-48-8
MF:C51H84O23
MW:1065.19887924194
CID:229589
Update Time:2024-03-01

b-D-Galactopyranoside, (1b,3b,25S)-26-(b-D-glucopyranosyloxy)-3-hydroxy-22-methoxyfurost-5-en-1-yl O-b-D-glucopyranosyl-(1®2)-O-[b-D-xylopyranosyl-(1®3)]-6-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Galactopyranoside, (1b,3b,25S)-26-(b-D-glucopyranosyloxy)-3-hydroxy-22-methoxyfurost-5-en-1-yl O-b-D-glucopyranosyl-(1&reg
    • 3)]-6-deoxy- (9CI)
    • 1-[(6-Deoxyhexopyranosyl)oxy]spirost-5-en-3-yl 6-deoxyhexopyranos ide
    • b-D-Galactopyranoside, (1b,3b,25S)-26-(b-D-glucopyranosyloxy)-3-hydroxy-22-methoxyfurost-5-en-1-yl O-b-D-glucopyranosyl-(1&re
    • 1H-Naphth[2',1':4,5]indeno[2,1-b]furan,b-D-galactopyranoside deriv.
    • Furostan, b-D-galactopyranoside deriv.
    • Spicatoside B
    • b-D-Galactopyranoside, (1b,3b,25S)-26-(b-D-glucopyranosyloxy)-3-hydroxy-22-methoxyfurost-5-en-1-yl O-b-D-glucopyranosyl-(1(R)2)-O-[b-D-xylopyranosyl-(1(R)3)]-6-deoxy- (9CI)
    • β-D-Galactopyranoside, (1β,3β,25S)-26-(β-D-glucopyranosyloxy)-3-hydroxy-22-methoxyfurost-5-en-1-yl O-β-D-glucopyranosyl-(1→2)-O-[β-D-xylopyranosyl-(1→3)]-6-deoxy-
    • b-D-Galactopyranoside, (1b,3b,25S)-26-(b-D-glucopyranosyloxy)-3-hydroxy-22-methoxyfurost-5-en-1-yl O-b-D-glucopyranosyl-(1®2)-O-[b-D-xylopyranosyl-(1®3)]-6-deoxy- (9CI)
    • Inchi: 1S/C51H84O23/c1-20(18-66-45-41(63)38(60)36(58)30(16-52)69-45)9-12-51(65-6)21(2)33-29(74-51)15-27-25-8-7-23-13-24(54)14-32(50(23,5)26(25)10-11-49(27,33)4)71-48-44(73-47-42(64)39(61)37(59)31(17-53)70-47)43(34(56)22(3)68-48)72-46-40(62)35(57)28(55)19-67-46/h7,20-22,24-48,52-64H,8-19H2,1-6H3
    • InChI Key: FTVZYOBTTYNSEG-UHFFFAOYSA-N
    • SMILES: CC12CCC3C4(C(CC(O)CC4OC4OC(C)C(O)C(OC5OCC(O)C(O)C5O)C4OC4C(C(O)C(O)C(CO)O4)O)=CCC3C1CC1OC(OC)(CCC(C)COC3C(C(O)C(O)C(CO)O3)O)C(C)C21)C

Experimental Properties

  • Density: 1.48±0.1 g/cm3(Predicted)
  • pka: 12.89±0.70(Predicted)
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